Cas no 19253-34-0 (4,7-Methano-1H-indene,2,4,5,6,7,8,8-heptachloro-2,3,3a,4,7,7a-hexahydro-, labeled with carbon-14, (2a,3aa,4b,7b,7aa)- (9CI))

• Product Name: 4,7-Methano-1H-indene,2,4,5,6,7,8,8-heptachloro-2,3,3a,4,7,7a-hexahydro-, labeled with carbon-14, (2a,3aa,4b,7b,7aa)- (9CI)
• CAS No: 19253-34-0
• MF: C₁₀H₇Cl₇
• MW: 375.333576440811
• CID: 229927
• PubChem ID: 12767891
• Update Time: 2025-04-19

4,7-Methano-1H-indene,2,4,5,6,7,8,8-heptachloro-2,3,3a,4,7,7a-hexahydro-, labeled with carbon-14, (2a,3aa,4b,7b,7aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene,2,4,5,6,7,8,8-heptachloro-2,3,3a,4,7,7a-hexahydro-, labeled with carbon-14, (2a,3aa,4b,7b,7aa)- (9CI)
• 4,7-Methanoindan,2,4,5,6,7,8,8-heptachloro-3a,4,7,7a-tetrahydro-, labeled with carbon-14, exo-2-(8CI)
• b-Dihydroheptachlor-14C
• beta-Dihydroheptachlor-14C
• .BETA.-DIHYDROHEPTACHLOR
• Q27260355
• BL 2487
• 4,7-Methanioindan, 2,4,5,6,7,8,8-heptachloro-3a,4,7,7a-tetrahydro-, labeled with carbon-14, exo-2-
• BL-2487
• 2,4,5,6,7,8,8-Heptachloro-2,3,3a,4,7,7a-hexahydro-4,7-methano-1H-indene (2alpha,3aalpha,4beta,7beta,7aalpha)-
• (1R,2S,4S,6R,7S)-1,4,7,8,9,10,10-HEPTACHLOROTRICYCLO(5.2.1.0(SUP 2,6))DEC-8-ENE
• 14168-01-5
• 4,7-Methano-1H-indene, 2,4,5,6,7,8,8-heptachloro-2,3,3a,4,7,7a-hexahydro-, (2alpha,3aalpha,4beta,7beta,7aalpha)-
• 3a-alpha,4,7,7a-alpha-Tetrahydro-2-alpha,4-beta,5,6,7-beta,8,8-heptachloro-4,7-methanoindan
• UNII-4Q4DAP1W9G
• Heptachlor, beta-dihydro-
• 19253-34-0
• DTXSID4057974
• 4,7-Methano-1H-indene, 2,4,5,6,7,8,8-heptachloro-2,3,3a,4,7,7a-hexahydro-, (2.alpha.,3a.alpha.,4.beta.,7.beta.,7a.alpha.)-
• 4Q4DAP1W9G
• BETA-DIHYDROHEPTACHLOR
• J1.564.627F
• 2,4,5,6,7,8,8-HEPTACHLORO-2,3,3A,4,7,7A-HEXAHYDRO-4,7-METHANO-1H-INDENE
• 4,7-METHANO-1H-INDENE, 2,4,5,6,7,8,8-HEPTACHLORO-2,3,3A,4,7,7A-HEXAHYDRO-, (3AR,4S,7R,7AS)-
• beta-DHC
• 4,7-Methanoindan, 3a-alpha,4,7,7a-alpha-tetrahydro-2-alpha,4-beta,5,6,7-beta,8,8-heptachloro-
• .BETA.-DHC

• Inchi： 1S/C10H7Cl7/c11-3-1-4-5(2-3)9(15)7(13)6(12)8(4,14)10(9,16)17/h3-5H,1-2H2/t3?,4-,5+,8-,9+
• InChI Key： CLTVIMPCWMHKFX-QTXMIJDDSA-N
• SMILES： Cl[C@]12C(=C([C@](C1(Cl)Cl)([C@H]1CC(C[C@H]12)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 371.836744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 52.54